Cas no 2137994-24-0 (5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2137994-24-0
• MF: C₁₀H₁₄F₃N₃S
• MW: 265.298470973969
• CID: 6452238
• PubChem ID: 165872903
• Update Time: 2025-10-29

5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782085
• 2137994-24-0
• 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H14F3N3S/c11-10(12,13)6-16-8(14-15-9(16)17)7-4-2-1-3-5-7/h7H,1-6H2,(H,15,17)
• InChI Key： CPOULQMVHJDELM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCCC2)N1CC(F)(F)F

Computed Properties

• Exact Mass: 265.08605312g/mol
• Monoisotopic Mass: 265.08605312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol

5-Cyclohexyl-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

The compound 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS number 2137994-24-0, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of triazoles, which are widely recognized for their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of a cyclohexyl group and a trifluoroethyl substituent introduces significant steric and electronic effects, making this compound particularly interesting for researchers exploring its potential in drug design and catalytic processes.

Recent studies have highlighted the importance of 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol in the development of novel therapeutic agents. Its structure allows for the creation of hydrogen bonds and π-interactions, which are critical for molecular recognition and binding affinity in biological systems. Researchers have reported that this compound exhibits promising activity against certain enzymes and receptors, making it a valuable lead compound in medicinal chemistry.

The synthesis of 5-cyclohexyl-4-(2,2,2-trifluoroethyl)-4H-1,1',1''triazole involves a multi-step process that typically begins with the preparation of intermediate triazole derivatives. The introduction of the cyclohexyl group and the trifluoroethyl substituent is achieved through carefully designed coupling reactions or substitution processes. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate to high, which facilitates its use in various chemical reactions. The presence of sulfur in the thiol group contributes to its reactivity under certain conditions.

The application of 5-cyclohexyl-4-(trifluoroethyl)thio[1',1''']triazole extends beyond pharmaceuticals into areas such as catalysis and materials science. For instance, it has been explored as a potential ligand in transition metal complexes due to its ability to coordinate with metal ions effectively. This property makes it a candidate for use in homogeneous catalysis or as a precursor for metal-containing materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound more accurately. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists have gained deeper insights into its interaction with biological targets and its potential role in drug delivery systems.

In conclusion,5-cyclohexyl-4-(trifluoroethyl)thio[1',1''']triazole, CAS No. ̃ ̃ ̃CAS No. ̃CAS No. strong> strong> strong> strong>, represents a significant advancement in the field of heterocyclic chemistry. Its unique combination of structural features and functional groups positions it as a versatile building block for future innovations across multiple disciplines.